Cas no 1803859-07-5 (Methyl 7-bromobenzo[d]oxazole-2-acetate)
Methyl 7-bromobenzo[d]oxazole-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 7-bromobenzo[d]oxazole-2-acetate
-
- Inchi: 1S/C10H8BrNO3/c1-14-9(13)5-8-12-7-4-2-3-6(11)10(7)15-8/h2-4H,5H2,1H3
- InChI Key: PUVWITZVBYKWAT-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1OC(CC(=O)OC)=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3
Methyl 7-bromobenzo[d]oxazole-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004318-250mg |
Methyl 7-bromobenzo[d]oxazole-2-acetate |
1803859-07-5 | 98% | 250mg |
$686.57 | 2022-04-02 | |
| Alichem | A081004318-500mg |
Methyl 7-bromobenzo[d]oxazole-2-acetate |
1803859-07-5 | 98% | 500mg |
$1,113.16 | 2022-04-02 | |
| Alichem | A081004318-1g |
Methyl 7-bromobenzo[d]oxazole-2-acetate |
1803859-07-5 | 98% | 1g |
$1,701.28 | 2022-04-02 |
Methyl 7-bromobenzo[d]oxazole-2-acetate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Methyl 7-bromobenzo[d]oxazole-2-acetate
Methyl 7-bromobenzo[d]oxazole-2-acetate (CAS No. 1803859-07-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 7-bromobenzo[d]oxazole-2-acetate (CAS No. 1803859-07-5) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. This compound, characterized by its brominated benzo[d]oxazole core, has garnered considerable attention due to its utility in constructing complex scaffolds that exhibit diverse biological activities. The presence of both a bromine substituent and an acetoxy group on the benzo[d]oxazole ring provides a unique chemical handle for further functionalization, making it a valuable building block in medicinal chemistry.
The structural features of Methyl 7-bromobenzo[d]oxazole-2-acetate make it particularly appealing for the development of novel therapeutic agents. The benzo[d]oxazole moiety is a well-known pharmacophore found in numerous pharmacologically active compounds, including those with antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom at the 7-position enhances the reactivity of the molecule, allowing for facile coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in the synthesis of biaryl compounds. Additionally, the acetoxy group at the 2-position can be readily modified through various chemical transformations, enabling the exploration of different structural motifs.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases. Methyl 7-bromobenzo[d]oxazole-2-acetate has emerged as a key intermediate in several high-profile drug discovery campaigns. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to modulate protein-protein interactions critical for disease progression. The bromine substituent facilitates further derivatization, allowing chemists to fine-tune the electronic and steric properties of the molecule to achieve optimal binding affinity and selectivity.
Moreover, the benzo[d]oxazole scaffold is frequently encountered in natural products and drug candidates with demonstrated efficacy. Researchers have leveraged the versatility of Methyl 7-bromobenzo[d]oxazole-2-acetate to develop novel analogs with enhanced pharmacokinetic profiles and reduced toxicity. The acetoxy group can be converted into other functional groups such as hydroxyl or amine derivatives, expanding the scope of possible applications. This adaptability has made it a preferred choice for medicinal chemists seeking to explore new chemical spaces.
The synthesis of Methyl 7-bromobenzo[d]oxazole-2-acetate typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route begins with the bromination of benzo[d]oxazole followed by acetylation to introduce the ester group. Advances in synthetic methodology have enabled more efficient and scalable production processes, ensuring that researchers have access to sufficient quantities of this valuable intermediate for their studies.
In conclusion, Methyl 7-bromobenzo[d]oxazole-2-acetate (CAS No. 1803859-07-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it an indispensable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl 7-bromobenzo[d]oxazole-2-acetate will undoubtedly play a pivotal role in shaping the future of medicine.
1803859-07-5 (Methyl 7-bromobenzo[d]oxazole-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)